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Compound of Interest

Compound Name: FR-171113

Cat. No.: B170370 Get Quote

FR-171113 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to preparing and handling stable stock solutions of

FR-171113.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving FR-171113?

A1: The recommended solvent for FR-171113 is dimethyl sulfoxide (DMSO).[1] It is soluble up

to 10 mM in DMSO.[1] For best practices, use anhydrous (water-free) DMSO to prevent

compound precipitation, as DMSO is hygroscopic.

Q2: What is the molecular weight of FR-171113?

A2: The molecular weight of FR-171113 is 469.73 g/mol .[1] However, it is always best to use

the batch-specific molecular weight found on the product vial or Certificate of Analysis for

precise calculations.

Q3: How should solid FR-171113 and its stock solutions be stored?

A3: Solid FR-171113 should be stored at +4°C.[1] Once a stock solution in DMSO is prepared,

it is recommended to store it in small aliquots in tightly sealed vials at -20°C for up to one
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month or at -80°C for longer-term storage (up to 6 months).[2] Avoid repeated freeze-thaw

cycles.[2]

Q4: My compound is precipitating when I dilute the DMSO stock solution in my aqueous buffer.

What should I do?

A4: This is a common issue known as solvent-shifting precipitation, which occurs when a

compound that is soluble in an organic solvent like DMSO is introduced into an aqueous

environment where it is less soluble.[3][4] To mitigate this, add the DMSO stock solution

dropwise to the vigorously stirring or vortexing aqueous buffer.[4][5] This "reverse dilution"

technique helps to ensure rapid dispersal of the compound. Also, ensure the final DMSO

concentration in your working solution is as low as possible, typically below 0.5%, to avoid

cellular toxicity.[3]

Quantitative Data Summary
Parameter Value Source(s)

Molecular Weight 469.73 g/mol [1][6]

Solubility in DMSO Up to 10 mM (4.7 mg/mL) [1]

Purity ≥98% (HPLC) [1]

Storage (Solid) +4°C [1]

Storage (DMSO Stock)
-20°C (short-term) or -80°C

(long-term)
[2]

Experimental Protocol: Preparing a 10 mM Stock
Solution of FR-171113 in DMSO
This protocol details the steps to prepare a 10 mM stock solution of FR-171113.

Materials:

FR-171113 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated micropipettes and tips

Vortex mixer

Optional: Bath sonicator

Procedure:

Preparation: Before opening the vial, centrifuge it briefly to ensure all the solid compound is

at the bottom. Allow the vial of FR-171113 and the anhydrous DMSO to equilibrate to room

temperature.

Mass Calculation: To prepare a 10 mM stock solution, you will need to dissolve 4.697 mg of

FR-171113 in 1 mL of DMSO. Adjust the mass and volume as needed for your experimental

requirements. Use a molarity calculator for convenience.

Dissolution:

Carefully weigh the desired amount of FR-171113 and add it to a sterile vial.

Add the calculated volume of anhydrous DMSO to the vial.

Tightly cap the vial and vortex thoroughly for 1-2 minutes to aid dissolution.

Troubleshooting Dissolution: If the compound does not fully dissolve, you can:

Gently warm the solution: Place the vial in a 37°C water bath for 5-10 minutes.

Sonicate the solution: Place the vial in a bath sonicator for 5-10 minutes.

Note: One user has reported that achieving a 10 mM concentration can be difficult, with ~7

mM being more readily soluble.[1] If you encounter persistent solubility issues, preparing a

slightly lower concentration stock solution is recommended.

Aliquoting and Storage:
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Once the FR-171113 is fully dissolved, dispense the stock solution into smaller, single-use

aliquots in tightly sealed, sterile vials.

Label the aliquots clearly with the compound name, concentration, and date of

preparation.

Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for long-term

storage.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Solid FR-171113 will not

dissolve in DMSO at 10 mM.

The solubility limit may have

been reached. Some batches

may have slightly different

solubility characteristics.

1. Try gentle warming (37°C)

or bath sonication to aid

dissolution. 2. If precipitation

persists, prepare a slightly

lower concentration stock

solution (e.g., 7 mM or 5 mM).

[1]

The DMSO stock solution

appears cloudy or has

particulates.

The DMSO may have

absorbed water, or the

compound may not be fully

dissolved.

1. Ensure you are using

anhydrous DMSO and that it

has been stored properly. 2.

Repeat the dissolution steps

(vortexing, warming,

sonication). 3. If cloudiness

persists, filter the solution

through a 0.2 µm syringe filter

compatible with DMSO.

Precipitation occurs when

diluting the stock solution into

an aqueous buffer.

This is likely due to the poor

aqueous solubility of FR-

171113 (solvent-shifting).

1. Use the "reverse dilution"

method: add the DMSO stock

dropwise to the full volume of

the stirring aqueous buffer.[3]

[5] 2. Ensure the final

concentration of DMSO in your

working solution is low (ideally

<0.5%) to minimize toxicity and

solubility issues.[3] 3. Prepare

working solutions fresh and

use them immediately.

Visualizations
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Experimental Workflow: Preparing FR-171113 Stock Solution

1. Preparation
Equilibrate FR-171113 and

anhydrous DMSO to room temperature.
Centrifuge vial briefly.

2. Calculation
Determine mass of FR-171113
and volume of DMSO needed

for desired concentration (e.g., 10 mM).

3. Dissolution
Add DMSO to FR-171113.

Vortex thoroughly for 1-2 minutes.

4. Troubleshooting
(If needed)

Gently warm to 37°C or sonicate
to aid dissolution.

5. Aliquoting
Dispense into single-use aliquots

in tightly sealed vials.

Fully Dissolved

Re-attempt

Fully Dissolved

6. Storage
Store at -20°C (short-term)

or -80°C (long-term).

Click to download full resolution via product page

Caption: Workflow for preparing a stable FR-171113 stock solution.
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Mechanism of Action: FR-171113 as a PAR1 Antagonist
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Thrombin
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Click to download full resolution via product page

Caption: FR-171113 competitively inhibits PAR1 activation by thrombin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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